Cas no 954595-22-3 (N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzamide)

N-{3-(3-Chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzamide is a synthetic organic compound featuring a chlorophenyl-substituted oxazolidinone core linked to a trifluoromethylbenzamide moiety. Its structural design combines electron-withdrawing groups (chloro and trifluoromethyl) with a rigid heterocyclic scaffold, enhancing its potential as an intermediate in pharmaceutical or agrochemical applications. The oxazolidinone framework is known for its bioactivity, while the trifluoromethyl group improves metabolic stability and lipophilicity, making it suitable for further derivatization in drug discovery. This compound’s precise functionalization offers selectivity and reactivity advantages in synthetic pathways, particularly in the development of bioactive molecules targeting resistant pathogens or specialized crop protection agents.
N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzamide structure
954595-22-3 structure
Product Name:N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzamide
CAS No:954595-22-3
MF:C18H14ClF3N2O3
MW:398.763574123383
CID:6494841
Update Time:2025-05-20

N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzamide
    • N-[[3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-3-(trifluoromethyl)benzamide
    • Inchi: 1S/C18H14ClF3N2O3/c19-13-5-2-6-14(8-13)24-10-15(27-17(24)26)9-23-16(25)11-3-1-4-12(7-11)18(20,21)22/h1-8,15H,9-10H2,(H,23,25)
    • InChI Key: KDOBPHLZBFLYHY-UHFFFAOYSA-N
    • SMILES: C(NCC1OC(=O)N(C2=CC=CC(Cl)=C2)C1)(=O)C1=CC=CC(C(F)(F)F)=C1

N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2373-0683-2μmol
N-{[3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}-3-(trifluoromethyl)benzamide
954595-22-3 90%+
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F2373-0683-5μmol
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$54.0 2023-05-16
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N-{[3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}-3-(trifluoromethyl)benzamide
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F2373-0683-5mg
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Additional information on N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzamide

N-{3-(3-Chlorophenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 954595-22-3, named N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies in medicinal chemistry and materials science.

N-{3-(3-Chlorophenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}-3-(Trifluoromethyl)Benzamide is characterized by its complex molecular architecture, which includes a benzamide moiety attached to an oxazolidinone ring system. The oxazolidinone ring is further substituted with a chlorophenyl group at the 3-position and a trifluoromethyl group at the 5-position. These substituents contribute to the compound's stability, solubility, and bioavailability, making it an attractive candidate for drug development.

Recent research has highlighted the importance of oxazolidinone derivatives in the design of novel therapeutic agents. For instance, studies have demonstrated that these compounds exhibit potent inhibitory activity against various enzymes, including proteases and kinases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. The incorporation of a trifluoromethyl group in this compound further enhances its pharmacokinetic properties, making it a promising lead compound for drug discovery.

The synthesis of N-{3-(3-Chlorophenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}-3-(Trifluoromethyl)Benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the scalability of the synthesis process for potential commercial applications.

In terms of biological evaluation, this compound has been tested in vitro against several cancer cell lines, showing remarkable cytotoxicity and selectivity. Preclinical studies have also indicated that it exhibits minimal toxicity to normal cells, which is a critical factor for its potential use as an anticancer agent. Furthermore, computational modeling studies have provided insights into its binding interactions with target proteins, paving the way for structure-based drug design.

Another area of interest for N-{3-(3-Chlorophenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}-3-(Trifluoromethyl)Benzamide lies in its application as a building block for more complex molecular architectures. Its modular structure allows for easy functionalization, enabling chemists to explore diverse chemical spaces and discover new bioactive compounds.

From an environmental perspective, the compound's stability and biodegradability have been assessed under various conditions. These studies are crucial for ensuring that its production and use align with sustainable practices and regulatory requirements.

In conclusion, N-{3-(3-Chlorophenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}-3-(Trifluoromethyl)Benzamide represents a significant advancement in the field of organic chemistry. Its unique properties, combined with cutting-edge research findings, position it as a valuable asset in drug discovery and materials science. As ongoing investigations continue to uncover its full potential, this compound is poised to make a substantial impact on both academic and industrial applications.

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